Cas no 1248932-34-4 (3-Amino-2,2-dimethyl-1-(3-methylpiperidin-1-yl)propan-1-one)

• Product Name: 3-Amino-2,2-dimethyl-1-(3-methylpiperidin-1-yl)propan-1-one
• CAS No: 1248932-34-4
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• MDL: MFCD16117911
• CID: 5614197
• PubChem ID: 61826460
• Update Time: 2025-05-22

3-Amino-2,2-dimethyl-1-(3-methylpiperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-330422
• 1248932-34-4
• CS-0293250
• 3-amino-2,2-dimethyl-1-(3-methylpiperidin-1-yl)propan-1-one
• AKOS011099615
• 1-Propanone, 2-(aminomethyl)-2-methyl-1-(3-methyl-1-piperidinyl)-
• 3-Amino-2,2-dimethyl-1-(3-methylpiperidin-1-yl)propan-1-one

• MDL： MFCD16117911
• Inchi： 1S/C11H22N2O/c1-9-5-4-6-13(7-9)10(14)11(2,3)8-12/h9H,4-8,12H2,1-3H3
• InChI Key： LMJAUNKCMZVVDI-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)CN)N1CCCC(C)C1

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 0.981±0.06 g/cm3(Predicted)
• Boiling Point: 322.6±25.0 °C(Predicted)
• pka: 9.55±0.10(Predicted)

Additional information on 3-Amino-2,2-dimethyl-1-(3-methylpiperidin-1-yl)propan-1-one

3-Amino-2,2-Dimethyl-1-(3-Methylpiperidin-1-yl)Propan-1-one: A Comprehensive Overview

3-Amino-2,2-Dimethyl-1-(3-Methylpiperidin-1-yl)Propan-1-one, also known by its CAS Registry Number 1248932-34-4, is a complex organic compound with a unique structure and diverse applications. This compound belongs to the class of amino ketones, which are widely studied for their role in various chemical reactions and biological processes. The molecule consists of a propanone backbone with an amino group and a 3-methylpiperidinyl substituent, making it a versatile compound in both synthetic and applied chemistry.

The synthesis of 3-Amino-2,2-Dimethyl-1-(3-Methylpiperidin-1-yl)Propan-1-one involves multi-step reactions, often starting from readily available precursors. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of enzymatic catalysis to achieve higher yields and better stereocontrol in the formation of this compound. Such innovations highlight its importance in the field of green chemistry, where sustainable practices are increasingly prioritized.

One of the most notable applications of this compound is in the development of bioactive molecules. Studies have shown that 3-Amino-2,2-Dimethyl-1-(3-Methylpiperidin-1-yl)Propan-1-one exhibits potential as a neuroprotective agent, particularly in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. Its ability to modulate neurotransmitter systems and reduce oxidative stress makes it a promising candidate for therapeutic interventions. Recent research has also explored its role in enhancing cognitive function, further underscoring its biomedical significance.

In addition to its biomedical applications, this compound has found utility in the field of materials science. Its unique structure allows it to act as a building block for constructing advanced materials, such as self-healing polymers and smart coatings. For example, scientists have utilized its reactivity to design polymers with tunable mechanical properties, which can adapt to environmental changes. These developments demonstrate the compound's versatility across multiple disciplines.

From a structural perspective, the presence of the methyl groups on the piperidine ring contributes significantly to the compound's stability and reactivity. These groups also influence its solubility properties, making it suitable for use in both aqueous and organic solvents. Recent studies have delved into the stereochemical aspects of this compound, revealing insights into its conformational flexibility and how it impacts its interactions with biological systems.

Despite its numerous advantages, the handling and storage of 3-Amino-2,2-Dimethyl-1-(3-Methylpiperidin-1-yli)Propanone require careful consideration due to its sensitivity to certain environmental conditions. For instance, exposure to light or oxygen can lead to degradation, necessitating storage under inert atmospheres or in dark containers. Researchers have also investigated methods to enhance its stability, such as through encapsulation techniques or formulation with stabilizing agents.

In conclusion, 3-Amino-2,2-Dimethyl-1-(3-Methylpiperidinyl)Propanone (CAS No: 1248932) is a multifaceted compound with significant potential across various scientific domains. Its role in drug discovery, materials science, and green chemistry highlights its importance as a key molecule in modern research. As advancements continue to emerge, this compound is poised to contribute even more profoundly to scientific progress.